Cas no 1443348-20-6 (4-N-Butoxy-3-chlorobenzotrifluoride)
4-N-Butoxy-3-chlorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 4-n-Butoxy-3-chlorobenzotrifluoride
- 4-N-Butoxy-3-chlorobenzotrifluoride
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- Inchi: 1S/C11H12ClF3O/c1-2-3-6-16-10-5-4-8(7-9(10)12)11(13,14)15/h4-5,7H,2-3,6H2,1H3
- InChI Key: AXAOABXSRMSMAV-UHFFFAOYSA-N
- SMILES: C1(OCCCC)=CC=C(C(F)(F)F)C=C1Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
4-N-Butoxy-3-chlorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12142066-1g |
1-Butoxy-2-chloro-4-(trifluoromethyl)benzene |
1443348-20-6 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12142066-5g |
1-Butoxy-2-chloro-4-(trifluoromethyl)benzene |
1443348-20-6 | 97% | 5g |
$1177 | 2024-07-23 |
4-N-Butoxy-3-chlorobenzotrifluoride Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-N-Butoxy-3-chlorobenzotrifluoride
Comprehensive Analysis of 4-N-Butoxy-3-chlorobenzotrifluoride (CAS No. 1443348-20-6): Properties, Applications, and Industry Trends
The chemical compound 4-N-Butoxy-3-chlorobenzotrifluoride (CAS No. 1443348-20-6) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a fluorinated aromatic derivative, it combines the stability of a benzene ring with the electron-withdrawing effects of trifluoromethyl and chloro substituents, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for high-performance specialty chemicals.
One of the most searched questions about 4-N-Butoxy-3-chlorobenzotrifluoride revolves around its synthetic routes and reaction mechanisms. The compound is typically synthesized via nucleophilic substitution reactions, where 4-chloro-3-nitrobenzotrifluoride undergoes alkoxylation with n-butanol under controlled conditions. This process highlights the importance of catalyst selection and temperature optimization, topics frequently discussed in green chemistry forums. Recent advancements in flow chemistry have further improved the yield and scalability of such reactions, addressing sustainability concerns—a key focus for modern chemical enterprises.
From an application standpoint, 4-N-Butoxy-3-chlorobenzotrifluoride serves as a critical building block for liquid crystal materials used in OLED displays, a sector experiencing exponential growth due to the rise of flexible electronics. Its lipophilicity and thermal stability also make it suitable for designing crop protection agents, particularly in formulations targeting fungal resistance—a hot topic amid climate change-driven agricultural challenges. Industry reports suggest that the demand for such halogenated intermediates will grow at a CAGR of 5.8% through 2030, driven by innovations in precision farming and electronic device miniaturization.
Analytical characterization of CAS No. 1443348-20-6 involves techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on quantifying regioisomeric impurities—a common query among quality control professionals. The compound’s logP value (measured at 3.2) and vapor pressure data are frequently cited in QSAR modeling studies, reflecting the pharmaceutical industry’s focus on ADMET optimization. These metrics are crucial for developers working on bioactive molecules or polymer additives, where even minor structural changes can significantly alter performance.
Environmental and regulatory aspects of 4-N-Butoxy-3-chlorobenzotrifluoride also dominate search trends. While not classified as hazardous under current REACH guidelines, its biodegradation pathways are actively researched to align with circular economy principles. The compound’s photostability under UV exposure—a property critical for outdoor coatings—has been tested per OECD 301B standards, yielding valuable data for environmental risk assessments. Such studies address the rising consumer demand for eco-friendly chemicals without compromising functionality.
In the context of supply chain dynamics, 1443348-20-6 faces challenges typical of multistep synthesis intermediates, including raw material availability and process scalabilitycustom synthesis providers and end-users have emerged as a solution, particularly for low-volume, high-value applications like electronic chemicals. Market intelligence platforms reveal increasing searches for alternate synthetic protocols and cost-reduction strategies, reflecting the industry’s drive toward lean manufacturing.
Future research directions for 4-N-Butoxy-3-chlorobenzotrifluoride may explore its utility in metal-organic frameworks (MOFs) for gas storage or as a monomer for fluorinated polymers with low dielectric constants—properties essential for 5G infrastructure materials. The compound’s structure-activity relationships in medicinal chemistry also warrant deeper investigation, especially given the success of similar trifluoromethylated drugs in treating metabolic disorders. These potential applications position CAS 1443348-20-6 as a compound of enduring relevance across multiple high-growth sectors.
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